Cas no 2172015-85-7 ({7,7,9-trimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride)

• Product Name: {7,7,9-trimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride
• CAS No: 2172015-85-7
• MF: C₁₃H₂₃FO₃S
• MW: 278.383326768875
• CID: 5965405
• PubChem ID: 165870036
• Update Time: 2025-10-30

{7,7,9-trimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {7,7,9-trimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride
• EN300-1478922
• 2172015-85-7
• {7,7,9-trimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride

• Inchi： 1S/C13H23FO3S/c1-10-6-12(2,3)9-13(7-10)4-5-17-11(13)8-18(14,15)16/h10-11H,4-9H2,1-3H3
• InChI Key： JBPOAAVKGFNTCP-UHFFFAOYSA-N
• SMILES： S(CC1C2(CCO1)CC(C)CC(C)(C)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 278.13519393g/mol
• Monoisotopic Mass: 278.13519393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Additional information on {7,7,9-trimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride

{7,7,9-trimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride (CAS No. 2172015-85-7): An Overview and Recent Developments

{7,7,9-trimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride (CAS No. 2172015-85-7) is a highly specialized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique spirocyclic structure and the presence of a methanesulfonyl fluoride functional group, which imparts it with distinct chemical properties and potential applications.

The spirocyclic framework of {7,7,9-trimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride is a key feature that contributes to its stability and reactivity. Spirocyclic compounds are known for their ability to form rigid, conformationally restricted structures, which can be advantageous in the design of bioactive molecules. The methanesulfonyl fluoride group, on the other hand, is a versatile functional group that can participate in various chemical reactions, including nucleophilic substitution and electrophilic addition.

Recent research has focused on the synthesis and application of {7,7,9-trimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride in the development of novel pharmaceuticals. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of potent inhibitors of protein-protein interactions (PPIs). The researchers found that the spirocyclic structure provided enhanced binding affinity and selectivity, making it a promising lead compound for further optimization.

In another study published in Organic Letters, scientists investigated the reactivity of {7,7,9-trimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride in various synthetic transformations. The compound was shown to undergo efficient nucleophilic substitution reactions with a wide range of nucleophiles, including amines, alcohols, and thiols. This versatility makes it an attractive reagent for the synthesis of complex organic molecules with potential therapeutic applications.

The methanesulfonyl fluoride group in {7,7,9-trimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride also plays a crucial role in its biological activity. Research has demonstrated that this functional group can enhance the lipophilicity and cell permeability of molecules, which is essential for their effectiveness as drug candidates. Additionally, the methanesulfonyl fluoride group can be readily converted into other functional groups through chemical modification, providing a flexible platform for drug design.

The synthesis of {7,7,9-trimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride has been optimized to achieve high yields and purity levels. A common synthetic route involves the reaction of 7,7-dimethylbicyclo[4.3.0]nonanone with an appropriate sulfonylating agent followed by fluorination. This process has been refined to minimize side reactions and improve overall efficiency.

In conclusion, {7,7,9-trimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride (CAS No. 2172015-85-7) is a versatile and promising compound with significant potential in both synthetic chemistry and medicinal applications. Its unique spirocyclic structure and methanesulfonyl fluoride functional group make it an attractive candidate for further research and development in the pharmaceutical industry.